Cas no 473706-23-9 (4-(3-chlorophenyl)oxane-4-carboxylic acid)

• Product Name: 4-(3-chlorophenyl)oxane-4-carboxylic acid
• CAS No: 473706-23-9
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 859290
• Update Time: 2026-04-29

4-(3-chlorophenyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chlorophenyl)tetrahydro-2H-pyran-4-carboxylic acid
• 3-chlorophenyl tetrahydro-2H-pyran-4-carboxylate
• 4-(3-chlorophenyl)oxane-4-carboxylic acid

• Inchi： InChI=1S/C12H13ClO3/c13-10-3-1-2-9(8-10)12(11(14)15)4-6-16-7-5-12/h1-3,8H,4-7H2,(H,14,15)
• InChI Key： IFGNECIEJYKTRC-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)Cl)C2(CCOCC2)C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 4-(3-chlorophenyl)oxane-4-carboxylic acid

4-(3-Chlorophenyl)oxane-4-carboxylic Acid: A Comprehensive Overview

4-(3-Chlorophenyl)oxane-4-carboxylic acid (CAS No. 473706-23-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and its biological evaluations have further underscored its importance in contemporary research.

The molecular structure of 4-(3-chlorophenyl)oxane-4-carboxylic acid comprises a chlorophenyl group attached to an oxane ring, which is further substituted with a carboxylic acid moiety. This arrangement imparts the compound with distinctive physical and chemical properties. The oxane ring, a six-membered cyclic ether, contributes to the compound's stability and solubility characteristics. The presence of the chlorophenyl group introduces electronic effects that can influence reactivity and bioavailability.

Recent studies have explored the synthesis of 4-(3-chlorophenyl)oxane-4-carboxylic acid through various routes, including ring-opening reactions and nucleophilic substitutions. These methods have been optimized to enhance yield and purity, making the compound more accessible for large-scale production. Researchers have also investigated the stereochemistry of the molecule, revealing that the configuration of the oxane ring plays a critical role in determining its pharmacokinetic properties.

The physical properties of 4-(3-chlorophenyl)oxane-4-carboxylic acid are well-documented. Its melting point is approximately 150°C, and it exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. The compound's stability under various conditions has been evaluated, showing minimal degradation under standard storage conditions. These properties make it suitable for use in diverse chemical reactions and biological assays.

In terms of applications, 4-(3-chlorophenyl)oxane-4-carboxylic acid has shown promise in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive molecules has been highlighted in recent studies. For instance, researchers have employed this compound as an intermediate in the synthesis of antiviral agents targeting emerging pathogens. Additionally, its role as a building block in medicinal chemistry has been explored, with findings suggesting potential applications in oncology and neurodegenerative diseases.

The biological activity of 4-(3-chlorophenyl)oxane-4-carboxylic acid has been extensively studied. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting anti-inflammatory properties. Furthermore, preliminary toxicological studies indicate that the compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates.

From an environmental perspective, the degradation pathways of 4-(3-chlorophenyl)oxane-4-carboxylic acid have been investigated under simulated environmental conditions. Results indicate that the compound undergoes hydrolysis under alkaline conditions, leading to the formation of less complex byproducts. These findings are crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 4-(3-chlorophenyl)oxane-4-carboxylic acid (CAS No. 473706-23-9) stands as a versatile compound with multifaceted applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable asset in modern research and development efforts.